Bromelain
Bromelain
Bromelain is a mixture of proteolytic enzymes and non-protease components (phosphatases, glucosidases, peroxidases, cellulases, glycoproteins, and carbohydrates) derived from the stem and fruit of pineapple plants. Bromelain has been studied for a number of potentially beneficial effects, including anti-inflammatory, anti-thrombotic, fibrinolytic, and anti-cancer functions.
Brand Name:
Vulcanchem
CAS No.:
37189-34-7
VCID:
VC0211479
InChI:
SMILES:
Molecular Formula:
Molecular Weight:
Bromelain
CAS No.: 37189-34-7
Reference Standards
VCID: VC0211479
Molecular Formula:
Molecular Weight:
| CAS No. | 37189-34-7 |
|---|---|
| Product Name | Bromelain |
| Description | Bromelain is a mixture of proteolytic enzymes and non-protease components (phosphatases, glucosidases, peroxidases, cellulases, glycoproteins, and carbohydrates) derived from the stem and fruit of pineapple plants. Bromelain has been studied for a number of potentially beneficial effects, including anti-inflammatory, anti-thrombotic, fibrinolytic, and anti-cancer functions. |
| Reference | 1.Chobotova, K.,Vernallis, A.B., and Majid, F.A.A. Bromelain’s activity and potential as an anti-cancer agent: Current evidence and perspectives. Cancer Letters 290(2), 148-156 (2010). |
| Last Modified | Aug 20 2021 |
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